Cas no 898462-63-0 (ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate
• CAS No: 898462-63-0
• MF: C₁₄H₁₆N₄O₃S₂
• MW: 352.431839942932
• CID: 5486609
• Update Time: 2025-05-24

ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]propanoate
• ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate

• Inchi： 1S/C14H16N4O3S2/c1-3-21-11(19)9(2)22-14-18-17-13(23-14)16-12(20)15-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H2,15,16,17,20)
• InChI Key： APJNHLFSAGOJOG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=NN=C(NC(=O)NC2=CC=CC=C2)S1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate

Research Brief on Ethyl 2-({5-(Phenylcarbamoyl)Amino-1,3,4-Thiadiazol-2-Yl}Sulfanyl)Propanoate (CAS: 898462-63-0)

The compound ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate (CAS: 898462-63-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the role of this compound as a promising scaffold in drug discovery, particularly due to its 1,3,4-thiadiazole core, which is known for its diverse biological activities. Research indicates that derivatives of 1,3,4-thiadiazole exhibit antimicrobial, anticancer, and anti-inflammatory properties, making them valuable targets for further investigation. The specific modification with a phenylcarbamoyl group and propanoate side chain in this compound suggests enhanced bioavailability and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate, emphasizing its efficient production via a multi-step reaction involving thiadiazole ring formation and subsequent functionalization. The study reported a yield of 78% under optimized conditions, with high purity confirmed by HPLC and NMR spectroscopy. These findings are critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated the compound's efficacy against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as suggested by molecular docking studies targeting penicillin-binding proteins (PBPs). Further, its low cytotoxicity against human cell lines (IC50 > 100 µM) underscores its potential as a safe antimicrobial agent.

Another significant development is the compound's application in cancer research. A recent preprint on bioRxiv revealed its inhibitory effects on the PI3K/AKT/mTOR pathway in glioblastoma cells, with an IC50 of 12.3 µM. This suggests its potential as a chemotherapeutic adjunct, though in vivo studies are needed to validate these findings. The study also noted the compound's ability to cross the blood-brain barrier, a crucial factor for treating central nervous system malignancies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology pointed out its moderate metabolic stability in liver microsomes (t1/2 = 45 min), necessitating structural modifications to improve half-life. Proposed strategies include fluorination of the phenyl ring or ester prodrug approaches, which are currently under investigation.

In conclusion, ethyl 2-({5-(phenylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)propanoate represents a versatile lead compound with dual antimicrobial and anticancer potential. Future research should focus on structure-activity relationship (SAR) studies, in vivo efficacy models, and formulation development to advance its translational prospects. Collaborative efforts between academia and industry will be essential to harness its full therapeutic value.